BENGHE Foundational & Exploratory

Check Availability & Pricing

Dimethyl Sebacate: A Versatile Chemical
Intermediate for Advanced Synthesis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dimethyl sebacate

Cat. No.: B1680942

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Dimethyl sebacate, the dimethyl ester of decanedioic acid, is a pivotal chemical intermediate
with a broad spectrum of applications, ranging from polymer synthesis to the development of
specialized pharmaceuticals.[1][2] Its linear aliphatic structure, flanked by two ester
functionalities, imparts a unique combination of flexibility, reactivity, and compatibility, making it
a valuable building block in organic synthesis. This technical guide provides a comprehensive
overview of the role of dimethyl sebacate as a chemical intermediate, with a focus on its

application in the synthesis of Hindered Amine Light Stabilizers (HALS), advanced polymers,
and other key organic molecules.

Physicochemical Properties of Dimethyl Sebacate

A thorough understanding of the physical and chemical properties of dimethyl sebacate is
essential for its effective use in synthesis.
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Property Value Reference
CAS Number 106-79-6 [2]
Molecular Formula C12H2204 [3]
Molecular Weight 230.30 g/mol [3]

Colorless liquid to white solid
Appearance [4]
(below 26 °C)

Melting Point 29-31°C [5][6]
Boiling Point 158 °C at 13 hPa [6]
Density 0.988 g/mL at 25 °C [7]
Water Solubility Insoluble [7]

log Pow (Octanol/Water
. . 3.38 [5]
Partition Coefficient)

Key Synthetic Applications

Dimethyl sebacate serves as a crucial precursor in several important industrial syntheses.

Synthesis of Hindered Amine Light Stabilizers (HALS)

One of the most significant applications of dimethyl sebacate is in the production of HALS,
which are critical additives for preventing the degradation of polymers by light and heat.[1][7][8]
A prominent example is the synthesis of bis(2,2,6,6-tetramethyl-4-piperidyl) sebacate, a widely
used HALS.

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Dimethyl Sebacate: A Versatile Chemical Intermediate
for Advanced Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680942#dimethyl-sebacate-as-a-chemical-
intermediate-for-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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